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Compound of Interest

Compound Name: ABIL WE 09

Cat. No.: B1166086 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guidance and frequently asked questions (FAQs) to address

common challenges encountered when formulating with ABIL WE 09 and aiming to achieve a

specific sensory profile.

Troubleshooting Guide: Common Sensory Profile
Issues
This guide addresses frequent sensory hurdles in a question-and-answer format, offering

targeted solutions to refine your ABIL WE 09 cream.

Question 1: My ABIL WE 09 cream feels tacky or sticky upon application. How can I reduce

this?

Answer: Tackiness in Water-in-Oil (W/O) emulsions is a common issue, often stemming from

the concentration of certain ingredients in the external oil phase. Here are several strategies to

mitigate this:

Incorporate Sensory Modifiers: Powders can significantly reduce tackiness by absorbing

excess oil.[1] Consider adding starches, silicas, or polymers at the end of the formulation

process. These materials can provide a "dry" or "velvety" effect.[1]

Adjust the Emollient Profile: The type and concentration of emollients are critical.[2][3] High-

viscosity emollients can sometimes contribute to a richer, but potentially stickier, feel. Try
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incorporating light, fast-spreading emollients to improve absorption and reduce residue.

Introduce Silicones: Adding 2-3% of dimethicone or cyclomethicone can effectively decrease

the perception of stickiness.[4]

Review Humectant Levels: High concentrations of humectants like glycerin in the internal

water phase can sometimes lead to a tacky feel.[4] While essential for hydration, optimizing

the concentration is key.

Question 2: The cream feels greasy and heavy on the skin. How can I create a lighter, more

elegant feel?

Answer: A greasy or heavy sensation is typically due to the composition of the external oil

phase. To improve this:

Select Appropriate Emollients: Emollients are primary drivers of a cream's sensory

experience.[2][5] Replace heavy oils and butters with low-viscosity, non-greasy esters that

offer better spreadability and a lighter skin feel.

Utilize Sensory Modifying Powders: Ingredients like silica, nylon-12, or polymethyl

methacrylates can provide a mattifying effect, reducing shine and the perception of

greasiness.[1][6]

Optimize Oil Phase Concentration: ABIL WE 09 allows for an oil phase concentration

between 19% and 35%. Experimenting at the lower end of this range can lead to a lighter

formulation.

Consider Volatile Components: Incorporating volatile silicones can provide initial slip and

spreadability, then evaporate to leave a non-greasy after-feel.

Question 3: My cream has a poor "rub-out" and leaves a white residue (soaping effect). What

causes this and how can it be fixed?

Answer: The "soaping effect" or whitening during rub-out can be attributed to several factors in

an emulsion:
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High Emulsifier Concentration: While ABIL WE 09 is used at 4-6%, ensure you are not using

an excessive amount, which can contribute to soapiness.

Droplet Size: The degree of dispersion affects the emulsion's properties. Over-emulsification

with extreme energy input can sometimes lead to undesirable textures.[7] Ensure thorough

but not overly intensive homogenization.

Phase Ratios: The balance between the oil and water phases can influence this effect.

Adjusting the phase ratio may improve the rub-out characteristics.

Choice of Waxes: The type and amount of waxes used for stabilization (typically 1.5-3.0%)

can impact the rub-out. Experiment with different waxes or combinations to find the optimal

sensory performance.

Question 4: The cream's viscosity is not ideal. How can it be adjusted?

Answer: The viscosity of W/O emulsions made with ABIL WE 09 can be controlled by three

main variables:

Viscosity of the Oil Phase: The viscosity of the final emulsion is directly related to the

viscosity of the external oil phase. Replacing low-viscosity oils with more viscous ones or

adding waxes (even at 0.5-1.0%) will increase the emulsion's viscosity.

Phase Ratio: Increasing the proportion of the dispersed water phase will significantly

increase the viscosity.

Degree of Dispersion: A finer dispersion (smaller droplet size) due to more intense

mechanical processing will result in higher viscosity. However, this parameter should

primarily be used for stability control, not viscosity adjustment, as over-homogenization can

lead to instability.

Frequently Asked Questions (FAQs)
Q1: What is the typical usage concentration for ABIL WE 09? A1: The recommended usage

level for ABIL WE 09 is between 4% and 6% of the total emulsion weight.
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Q2: What types of oils are compatible with ABIL WE 09? A2: ABIL WE 09 is highly compatible

with a wide range of cosmetic oils, including fatty acid esters, paraffin oils, natural triglycerides,

and silicone derivatives.

Q3: Are electrolytes necessary in an ABIL WE 09 formulation? A3: Yes, adding electrolytes like

sodium chloride or magnesium sulfate to the water phase is crucial for the stability of W/O

emulsions.[8][9] They help to reduce the attractive forces between water droplets, preventing

coalescence and improving overall stability.[8][9]

Q4: Can processing parameters affect the sensory profile? A4: Yes, processing parameters

such as homogenization speed and duration can influence the droplet size of the emulsion.[10]

[11] This not only impacts stability but can also affect the texture and feel of the final product.

[10] Consistent and optimized processing is key to a reproducible sensory profile.

Data Presentation: Sensory Modifier and Emollient
Guide
The following tables provide a summary of common sensory modifiers and a classification of

emollients to aid in the selection of ingredients to achieve the desired sensory profile.

Table 1: Common Sensory Modifiers and Their Effects
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Sensory Modifier
Category

Examples
Typical Use Level
(%)

Primary Sensory
Effect

Starches

Aluminum Starch

Octenylsuccinate,

Tapioca Starch

3 - 10

Reduces greasiness

and tackiness;

provides a dry,

powdery after-feel.[1]

Silicas Silica, Silica Silylate 1 - 5

Oil absorption,

mattifying effect,

reduces tackiness.[1]

Polymers

Polymethyl

Methacrylate (PMMA),

Nylon-12

2 - 7

Provides a velvety,

silky feel; soft-focus

effect.[1]

Silicones
Dimethicone,

Cyclopentasiloxane
1 - 5

Reduces tackiness,

improves

spreadability, provides

slip.[4]

Table 2: Emollient Classification by Spreadability and Feel

Spreadability Emollient Examples Typical Feel

Fast Spreading

Isopropyl Palmitate, Dicaprylyl

Carbonate, C12-15 Alkyl

Benzoate

Light, non-greasy, fast-

absorbing

Medium Spreading
Caprylic/Capric Triglyceride,

Jojoba Oil
Smooth, conditioning

Slow Spreading
Shea Butter, Mineral Oil,

Petrolatum
Rich, occlusive, long-lasting

Experimental Protocols
Protocol 1: Quantitative Descriptive Analysis (QDA) for Sensory Profiling
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This protocol outlines a method for conducting a sensory evaluation using a trained panel to

quantify the sensory attributes of a cream.

Panelist Selection and Training:

Recruit 10-15 individuals.

Train panelists to identify and rate the intensity of specific sensory attributes (e.g.,

greasiness, stickiness, spreadability, absorption) using a standardized scale (e.g., a 10-cm

line scale from "low" to "high").[12][13]

Use reference standards for each attribute to calibrate the panel.

Sample Preparation:

Prepare cream samples in identical, coded containers to blind the panelists.

Allow samples to equilibrate to a controlled room temperature before evaluation.

Evaluation Procedure:

Panelists cleanse their hands/forearms before starting.

A standardized amount of product is applied to a designated area of the skin.

Evaluation is conducted in distinct phases:

Appearance: Visual assessment of the product in the container.

Pick-up: Feel of the product when first touched.

Rub-out: Sensation during application (spreadability, soaping).[12]

After-feel: Sensation on the skin immediately after application and after a set time (e.g.,

2 minutes) to assess residue, tackiness, and softness.[12][14]

Data Analysis:

Collect the intensity ratings for each attribute from all panelists.
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Use statistical analysis (e.g., ANOVA) to determine significant differences between

formulations.

Visualize the results using spider diagrams or bar charts for easy comparison.

Protocol 2: Rheological Measurement for Objective Sensory Correlation

This protocol uses a rheometer to obtain objective data that can be correlated with sensory

attributes like firmness and stickiness.

Equipment and Setup:

Use a controlled-stress rheometer with a parallel plate or cone-and-plate geometry.

Maintain a constant temperature, ideally skin temperature (32°C), throughout the

measurement.[15]

Measurements:

Flow Curve (Viscosity vs. Shear Rate): This measures the cream's resistance to flow and

can correlate with spreadability.

Oscillatory Amplitude Sweep: This determines the cream's firmness and elastic properties

within its linear viscoelastic region.[15]

Tack Test (Adhesion): This measures the force required to separate the geometry from the

sample, providing a quantitative measure of stickiness.[15]

Data Interpretation:

Correlate rheological parameters (e.g., yield stress, storage modulus, adhesive force) with

sensory data obtained from a trained panel.[15] This allows for the development of

predictive models for sensory performance.

Visualizations
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Caption: Troubleshooting workflow for common sensory issues in creams.
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Caption: Experimental workflow for sensory and instrumental evaluation.
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Caption: Relationship between formulation components and sensory attributes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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